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Compound of Interest

Compound Name: Ethylene glycol di-N-butyrate

Cat. No.: B7949290

Get Quote

Executive Summary & Chemical Profile[1][2][3]
Ethylene Glycol Di-N-Butyrate (EGDB), often used as a plasticizer and specialty solvent,

presents a unique safety profile.[1][2] While its acute toxicity is relatively low compared to its

parent compound (ethylene glycol), its ester structure introduces latent risks—specifically

hydrolytic instability.

Effective disposal is not merely about regulatory compliance; it is about preventing the

uncontrolled degradation of the molecule into butyric acid (causing a potent, rancid odor) and

ethylene glycol (a known toxicant). This guide prioritizes incineration as the ultimate disposal

method to ensure complete destruction of the ester linkage.
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Property Data Operational Implication

CAS Number 105-72-6
Use for waste manifesting.[1]

[3]

Synonyms
Glycol dibutyrate; 2,2'-

Ethylenediyl dibutyrate

Molecular Formula

Flash Point ~116°C (240°F)

Combustible (Class IIIB). Not a

Flammable Liquid (Class 3)

under DOT, but burns if

heated.[1][3]

Water Solubility Very Low (<0.1%)

Do NOT pour down drains. It

will phase-separate and foul

water treatment systems.[1][3]

Specific Gravity ~1.024 g/mL
Slightly heavier than water;

sinks in aqueous phases.[1][3]

Reactivity
Hydrolyzes in presence of

moisture/acid/base.[1][3]

Keep Dry. Segregate from

aqueous waste streams.[1][3]

The "Why" Behind the Protocol: Hydrolytic
Instability[2]
As scientists, we must understand the mechanism of failure to prevent it. EGDB is a diester.

Under improper storage or disposal conditions (specifically high pH or moisture presence), it

undergoes hydrolysis.

The Reaction:

[1][3]

Ethylene Glycol: Nephrotoxic if ingested; environmental pollutant.

Butyric Acid: Corrosive and possesses an overwhelming "vomit-like" stench that can shut

down laboratory operations due to nuisance odor complaints.
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Therefore, the core directive of this disposal guide is: Segregate from moisture, acids, and

bases to prevent pre-disposal degradation.[1][3]

Waste Classification & Segregation
Before disposal, categorize the waste stream accurately. While EGDB itself is not currently a

federally listed RCRA hazardous waste (U or P list) and typically does not meet the

characteristic of Ignitability (Flash point > 60°C), Best Laboratory Practice (BLP) dictates it be

managed as Non-Halogenated Organic Solvent Waste.

Segregation Rules
NO Aqueous Mixtures: Do not mix with aqueous waste streams to prevent hydrolysis.

NO Oxidizers: Segregate from nitrates, perchlorates, and peroxides.

NO Strong Bases: Absolutely avoid mixing with caustic waste (e.g., NaOH solutions), which

catalyzes rapid saponification and odor release.

Step-by-Step Disposal Protocol
Phase 1: Collection & Containerization

Container Material: High-Density Polyethylene (HDPE) or Amber Glass. Avoid low-grade

plastics that may swell upon long-term exposure to esters.[1][3]

Headspace: Leave 10-15% headspace to allow for thermal expansion.

Labeling: Label clearly as "Non-Hazardous Chemical Waste" (or "Hazardous" if mixed with

regulated solvents).

Constituents: Ethylene Glycol Di-N-Butyrate (>95%).[1][3][4]

Hazard Checkbox: Irritant (preventative classification).

Phase 2: Waste Stream Management (Decision Tree)[2]
Follow this logic flow to determine the final destination of the material.
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Waste Generation: EGDB

Is the waste Pure EGDB?

Is it mixed with other solvents?

No

Stream A: Non-Halogenated Organic Waste

Yes

Does the mix contain Halogens?
(DCM, Chloroform, etc.)

No (e.g., Acetone/Ethanol)

Stream B: Halogenated Solvent Waste

Yes (Halogenated)

FINAL DISPOSAL:
High-Temperature Incineration

(Fuel Blending)

Preferred RouteRequires Scrubber Incineration

Click to download full resolution via product page

Figure 1: Waste Stream Decision Logic for EGDB. Prioritize segregation into Non-Halogenated

streams for efficient fuel blending.

Phase 3: Final Disposal
Method: High-temperature incineration. Rationale: Incineration ensures the thermal destruction

of the ester bonds, converting the material to
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and

, preventing environmental leaching of ethylene glycol. Vendor Instruction: Manifest as "Non-
RCRA Regulated Liquid Waste" (unless mixed with listed solvents).

Spill Management & Emergency Response
In the event of a spill, speed is critical to prevent the material from seeping into floor coatings or

drains.

Immediate Actions
Isolate: Evacuate the immediate area. Ensure adequate ventilation.[5][6][7]

PPE: Wear nitrile gloves (double glove recommended for prolonged contact), safety goggles,

and a lab coat.

Note: While EGDB is not highly volatile, if heated or aerosolized, a half-mask respirator

with organic vapor cartridges is required.

Contain: Use vermiculite, dry sand, or clay-based absorbents.

Prohibited: Do not use sawdust or combustible materials if the liquid is hot.

Clean:

Scoop absorbed material into a wide-mouth HDPE jar.

Wash the surface: EGDB is oily. Clean the floor with a concentrated surfactant (soap) and

water solution to emulsify the residue.

Dispose: Treat the absorbent and cleanup debris as solid chemical waste (incineration).

Spill Detected Don PPE:
Nitrile Gloves + Goggles

Containment:
Use Vermiculite/Sand

Collection:
Scoop into HDPE Pail

Decontamination:
Scrub with Soap/Water Report to EHS

Click to download full resolution via product page
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Figure 2: Emergency Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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